Cas no 10399-68-5 (O-hydroxybenzyl salicylate)

• Product Name: O-hydroxybenzyl salicylate
• CAS No: 10399-68-5
• Molecular Formula: C₁₄H₁₂O₄
• Molecular Weight: 244.243
• CID: 2017551
• PubChem ID: 21881965

O-hydroxybenzyl salicylate Properties

Names and Identifiers

• O-hydroxybenzyl salicylate
• salicylic acid salicyl ester
• Salicylsaeure-(2-hydroxy-benzylester)
• Salicylsaeure-salicylester
• 10399-68-5
• Benzoic acid, 2-hydroxy-, (2-hydroxyphenyl)methyl ester
• DTXSID201202990
• SCHEMBL94305

• InChIKey： FOWYXDHUQGHPRA-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H12O4/c15-12-7-3-1-5-10(12)9-18-14(17)11-6-2-4-8-13(11)16/h1-8,15-16H,9H2
• SMILES： C1=CC=C(C(=C1)COC(=O)C2=CC=CC=C2O)O

Computed Properties

• Exact Mass: 244.07355886g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 244.07355886g/mol
• Heavy Atom Count: 18
• Complexity: 279
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Hydroxybenzoic acid esters